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Get Quote
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Introduction

Canagliflozin is a selective sodium-glucose cotransporter 2 (SGLT2) inhibitor used in the

treatment of type 2 diabetes mellitus. As with many active pharmaceutical ingredients (APIs),

canagliflozin can exist in different solid-state forms, including various polymorphs and solvates.

The specific polymorphic form of an API can significantly impact its physicochemical properties,

such as solubility, dissolution rate, stability, and bioavailability. Therefore, thorough

characterization of these forms is a critical aspect of drug development and quality control. The

commercially available form of canagliflozin is a hemihydrate, which has been found to have

favorable dissolution properties.[1] However, it can convert to a monohydrate form, particularly

under high humidity, which may alter its performance.[1][2] This document provides detailed

protocols for the characterization of canagliflozin hemihydrate polymorphs using a suite of

analytical techniques.

Powder X-ray Diffraction (PXRD)
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Principle: PXRD is a non-destructive technique used to analyze the crystalline structure of

materials. Each crystalline solid has a unique X-ray diffraction pattern, which serves as a

"fingerprint" for its identification. PXRD is the primary method for distinguishing between

different polymorphs.

Experimental Protocol:

Instrumentation: A powder X-ray diffractometer equipped with a copper (Cu) Kα radiation

source (λ = 1.5418 Å) is typically used.

Sample Preparation: Gently grind a small amount (approximately 10-20 mg) of the

canagliflozin hemihydrate sample to a fine powder using an agate mortar and pestle to

ensure random orientation of the crystallites. Pack the powder into a sample holder, ensuring

a flat and level surface.

Data Acquisition:

Voltage and Current: Set the X-ray generator to an operating voltage of 40 kV and a

current of 40 mA.[3]

Scan Range: Collect the diffraction pattern over a 2θ range of 2° to 40°.

Scan Speed/Step Size: Use a scan rate of 0.02° per second.[3]

Temperature: Conduct the analysis at ambient temperature.

Data Analysis: Process the raw data to identify the angular positions (2θ) and intensities of

the diffraction peaks. Compare the resulting pattern with known patterns of canagliflozin

polymorphs for identification.

Data Presentation:

Table 1: Characteristic PXRD Peaks for Canagliflozin Hemihydrate Polymorphs
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Polymorph Form
Characteristic 2θ Peaks
(±0.2°)

Reference

Hemihydrate (CG-Hemi)

3.87, 7.96, 8.64, 9.66, 10.94,

15.48, 17.34, 18.74, 19.14,

20.30

[1]

Hemihydrate (Form R1)

6.7, 10.0, 12.0, 12.7, 13.2,

14.2, 14.9, 15.4, 16.1, 16.7,

18.1, 19.5, 20.8, 21.4, 22.2,

24.0, 24.4, 25.4, 26.2, 28.5

[4]

Monohydrate (CG-H₂O)
4.20, 8.40, 9.70, 12.62, 15.36,

16.84, 19.32, 23.08
[1]

Note: Different designations (e.g., CG-Hemi, Form R1) may be used in literature and patents

for the same or similar polymorphic forms. Direct comparison of patterns is recommended.

Thermal Analysis: DSC and TGA
Principle:

Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a

sample and a reference as a function of temperature. It is used to detect thermal events

such as melting, crystallization, and solid-solid transitions.

Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function

of temperature. It is used to quantify water/solvent content and assess thermal stability.

Experimental Protocol:

Instrumentation: A calibrated DSC instrument and a TGA instrument.

Sample Preparation: Accurately weigh 3-5 mg of the canagliflozin hemihydrate sample into

an aluminum pan. For DSC, crimp a lid onto the pan. An open pan or a pan with a pinhole lid

may be used for TGA to allow for the escape of volatiles.

Data Acquisition (DSC):
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Temperature Range: Heat the sample from ambient temperature (e.g., 30°C) to a

temperature above its melting point (e.g., 200°C).

Heating Rate: A typical heating rate is 10°C/min.[3]

Atmosphere: Purge with an inert gas, such as nitrogen, at a flow rate of 40-50 mL/min.[3]

Data Acquisition (TGA):

Temperature Range: Heat the sample from ambient temperature to a point where

complete degradation is observed (e.g., 300°C).

Heating Rate: A heating rate of 10°C/min is standard.[5]

Atmosphere: Purge with an inert gas like nitrogen.

Data Analysis:

DSC: Identify the onset and peak temperatures of endothermic (melting, desolvation) and

exothermic (crystallization) events.

TGA: Determine the percentage of weight loss and the corresponding temperature ranges.

For a hemihydrate, a weight loss corresponding to 0.5 moles of water is expected.

Data Presentation:

Table 2: Thermal Analysis Data for Canagliflozin Hydrates
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Polymorph Form Technique
Observed Thermal
Events

Reference

Hemihydrate (Form

R1)
DSC Endotherm at ~86°C [4]

Hemihydrate DSC

Endothermic peak at

~67.49°C, followed by

a melting endotherm

at 94.15°C

[6]

Monohydrate DSC
Endotherm peak at

~62±2°C
[5]

Monohydrate TGA

Weight loss of ~3% to

5% between 50°C and

150°C

[5]

Note: The theoretical water content for canagliflozin hemihydrate (C₂₄H₂₅FO₅S · 0.5H₂O, MW

~453.53 g/mol ) is approximately 1.99%. For the monohydrate (MW ~462.54 g/mol ), it is

approximately 3.9%.[5]

Vibrational Spectroscopy: FT-IR and Raman
Principle:

Fourier-Transform Infrared (FT-IR) Spectroscopy: Measures the absorption of infrared

radiation by a sample, exciting molecular vibrations. It is sensitive to functional groups and

changes in the chemical environment, including those caused by polymorphism.

Raman Spectroscopy: Measures the inelastic scattering of monochromatic light. It provides

information on molecular vibrations and is complementary to FT-IR, being particularly

sensitive to non-polar bonds and crystal lattice vibrations.

Experimental Protocol (FT-IR - KBr Pellet Method):

Instrumentation: A Fourier-Transform Infrared spectrometer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://patents.google.com/patent/WO2016016774A1/en
https://www.researchgate.net/publication/368588924_Quantitative_analysis_of_low_content_polymorphic_impurities_in_canagliflozin_tablets_by_PXRD_NIR_ATR-FITR_and_Raman_solid-state_analysis_techniques_combined_with_stoichiometry
https://patents.google.com/patent/EP3148979B1/en
https://patents.google.com/patent/EP3148979B1/en
https://www.benchchem.com/product/b8070388/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-canagliflozin-hemihydrate-polymorphs
https://patents.google.com/patent/EP3148979B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Mix approximately 1-2 mg of the canagliflozin sample with 100-200 mg

of dry potassium bromide (KBr) powder. Grind the mixture thoroughly and press it into a

transparent pellet using a hydraulic press.

Data Acquisition:

Scan Range: Collect the spectrum over the mid-IR range, typically 4000 to 400 cm⁻¹.

Resolution: Set the spectral resolution to 4 cm⁻¹.

Scans: Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-

noise ratio.

Data Analysis: Identify the positions (wavenumber, cm⁻¹) of characteristic absorption bands.

Differences in peak positions, shapes, or the appearance of new peaks between samples

can indicate different polymorphic forms.

Experimental Protocol (Raman Spectroscopy):

Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 785 nm).

Sample Preparation: Place a small amount of the powder sample directly onto a microscope

slide or into a vial.

Data Acquisition:

Laser Power: Use an appropriate laser power to avoid sample degradation.

Exposure Time & Accumulations: Adjust the exposure time and number of accumulations

to achieve a high-quality spectrum.

Spectral Range: Collect the spectrum over a relevant range (e.g., 200 to 1800 cm⁻¹) to

observe lattice and intramolecular vibrations.

Data Analysis: Identify the positions of characteristic Raman shifts. The low-frequency region

(<200 cm⁻¹) is often particularly sensitive to differences in crystal packing.

Data Presentation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Key FT-IR Vibrational Bands for Canagliflozin

Functional Group
Characteristic
Wavenumber (cm⁻¹)

Reference

O-H Stretching 3500 - 3000 [7]

C-F (Alkyl Halide) ~1230 [8]

Note: Specific peak lists differentiating canagliflozin polymorphs via vibrational spectroscopy

are less commonly published than PXRD data. The primary utility is in confirming the presence

of key functional groups and comparing spectra directly to a known reference standard to

detect polymorphic or chemical changes.
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Click to download full resolution via product page

Caption: Experimental workflow for polymorph characterization.
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Caption: Relationships between properties and techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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